Cas no 764594-44-7 ((1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine)

• Product Name: (1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine
• CAS No: 764594-44-7
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• MDL: MFCD31692168
• CID: 5051079
• Update Time: 2023-08-25

(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-(trifluoromethyl)cyclohexan-1-amine
• (1S,3S)-3-Trifluoromethyl-cyclohexylamine
• 3beta-(Trifluoromethyl)cyclohexane-1alpha-amine
• trans-3-Trifluoromethyl-cyclohexylamine
• (1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine

• MDL： MFCD31692168
• Inchi： 1S/C7H12F3N/c8-7(9,10)5-2-1-3-6(11)4-5/h5-6H,1-4,11H2/t5-,6-/m0/s1
• InChI Key： FFCACAFKNHPVNI-WDSKDSINSA-N
• SMILES： FC([C@H]1CCC[C@@H](C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• XLogP3: 1.9
• Topological Polar Surface Area: 26